Cas no 492-88-6 (3-Ethoxysalicylaldehyde)

3-Ethoxysalicylaldehyde Properties

Names and Identifiers

• 3-Ethoxy-2-hydroxybenzaldehyde
• 3-Ethoxysalicylaldehyde
• Benzaldehyde, 3-ethoxy-2-hydroxy-
• Novovanillin
• O-Ethylvanillin
• Salicylaldehyde, 3-ethoxy-
• 2-Hydroxy-3-ethoxybenzaldehyde
• HB4H48MKNI
• 3-ethoxy-2-hydroxy-benzaldehyde
• OFQBYHLLIJGMNP-UHFFFAOYSA-N
• NSC133446
• PubChem3123
• 3-Ethoxy-2-hydroxybenzaldehye
• FT-0615640
• AMY31517
• NS00031882
• Q2003069
• UNII-HB4H48MKNI
• MFCD00003323
• AKOS000119709
• D78180
• E0253
• NSC 133446
• 3-Ethoxysalicylaldehyde, 97%
• NSC-133446
• 492-88-6
• Z104500548
• EN300-21509
• BRN 2048368
• AI3-08100
• 6-FORMYLGUETHOL
• DTXSID3060083
• CS-W017873
• EINECS 207-765-1
• SY049005
• 5-ETHOXY-6-HYDROXYBENZALDEHYDE
• 2-ETHOXY-6-FORMYLPHENOL
• SCHEMBL172818
• 4-08-00-01748 (Beilstein Handbook Reference)
• ETHYLVANILLIN, O-
• InChI=1/C9H10O3/c1-2-12-8-5-3-4-7(6-10)9(8)11/h3-6,11H,2H2,1H
• A827693
• F2190-0623
• DB-051620
• ALBB-025895
• STL185557
• BBL023426
• +Expand

• MDL： MFCD00003323
• InChIKey： OFQBYHLLIJGMNP-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-2-12-8-5-3-4-7(6-10)9(8)11/h3-6,11H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1=C([H])C([H])=C([H])C(C([H])=O)=C1O[H]
• BRN： 2048368

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.60340
• PSA: 46.53000
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: Soluble in cold water. Insoluble in methanol, ethanol, acetone and acetonitrile
• Boiling Point: 263-264 °C(lit.)
• Melting Point: 66-68 °C (lit.)
• Flash Point: 263-264°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.1097 (rough estimate)

3-Ethoxysalicylaldehyde Security Information

• Symbol: GHS07
• RTECS：CU6123000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

3-Ethoxysalicylaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%